Cas no 628-77-3 (1,5-Diiodopentane)

1,5-Diiodopentane is a linear aliphatic diiodide compound with the molecular formula C₅H₁₀I₂. It is commonly used as a versatile alkylating agent and intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized polymers. The presence of two reactive iodine atoms at terminal positions enables efficient nucleophilic substitution reactions, making it valuable for cross-coupling and cyclization processes. Its high purity and stability under controlled conditions ensure consistent performance in laboratory and industrial applications. 1,5-Diiodopentane is also employed in material science for modifying surface properties and synthesizing specialty chemicals. Proper handling is required due to its light sensitivity and potential toxicity.
1,5-Diiodopentane structure
1,5-Diiodopentane structure
Product Name:1,5-Diiodopentane
CAS No:628-77-3
MF:C5H10I2
MW:323.941846370697
MDL:MFCD00001101
CID:39259
PubChem ID:12354
Update Time:2025-06-07

1,5-Diiodopentane Chemical and Physical Properties

Names and Identifiers

    • 1,5-Diiodopentane
    • 1,5-Diiodopentane (stabilized with Copper chip)
    • 1.5-Diiodopentane
    • 1,4-diiodopentane
    • 1,5-diiodpentane
    • 1,5-iodobutane
    • diiodopentane
    • EINECS 211-054-1
    • Pentamethylene diiodide
    • PENTANE,1,5-DIIODO
    • Pentane,5-diiodo
    • Pentamethylene Diiodide (stabilized with Copper chip)
    • NSC 9457
    • a,w-Diiodopentane
    • PENTANE, 1,5-DIIODO-
    • IAEOYUUPFYJXHN-UHFFFAOYSA-N
    • C5H10I2
    • 1,5-diiodopentan
    • Pentane,5-diiodo-
    • PubChem3853
    • IAEOYUUPFYJXHN-UHFFFAOYSA-
    • NSC9457
    • AS02144
    • SY048751
    • P189
    • AK112662
    • TL8004301
    • ST2414884
    • D2110
    • 4-01-00-00317 (Beilstein Handbook Reference)
    • 9KQH995EVW
    • BRN 1697281
    • InChI=1/C5H10I2/c6-4-2-1-3-5-7/h1-5H2
    • NS00035204
    • FT-0606962
    • 1,5-diiodo-pentane
    • AKOS009031602
    • J-802016
    • 1,5-Diiodopentane contains copper as stabilizer
    • MFCD00001101
    • 1,5-Diiodopentane, 97%, contains copper as stabilizer
    • SCHEMBL233429
    • DS-5740
    • 1,5-Diiodopentane, 97%, stab. with copper
    • EN300-19412
    • P10001
    • NSC-9457
    • 628-77-3
    • CS-0041009
    • DTXSID5060859
    • DTXCID5043552
    • DB-126760
    • MDL: MFCD00001101
    • Inchi: 1S/C5H10I2/c6-4-2-1-3-5-7/h1-5H2
    • InChI Key: IAEOYUUPFYJXHN-UHFFFAOYSA-N
    • SMILES: ICCCCCI
    • BRN: 1697281

Computed Properties

  • Exact Mass: 323.88700
  • Monoisotopic Mass: 323.887186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 25.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Light colored liquid
  • Density: 2.177 g/mL at 25 °C(lit.)
  • Melting Point: 9°C
  • Boiling Point: 101-102 °C/3 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.6002(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 3.02670
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water.

1,5-Diiodopentane Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S37/39-S26
  • RTECS:SA0425000
  • Hazardous Material Identification: Xi
  • HazardClass:6.1(b)
  • PackingGroup:III
  • TSCA:Yes
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • Storage Condition:Store in a cool, dry place. Keep container closed when not in use.

1,5-Diiodopentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155300-100g
1,5-Diiodopentane
628-77-3 >98.0%(GC)
100g
¥617.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155300-25G
1,5-Diiodopentane
628-77-3 >98.0%(GC)
25g
¥193.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155300-5g
1,5-Diiodopentane
628-77-3 >98.0%(GC)
5g
¥44.90 2023-09-03
TRC
D455716-10g
1,5-Diiodopentane
628-77-3
10g
$ 55.00 2022-06-05
TRC
D455716-25g
1,5-Diiodopentane
628-77-3
25g
$ 100.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D858211-5g
1,5-Diiodopentane (stabilized with Copper chip)
628-77-3 97%
5g
45.00 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
252131-25G
1,5-Diiodopentane
628-77-3
25g
¥790.03 2023-12-09
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
252131-100G
1,5-Diiodopentane
628-77-3
100g
¥1807.42 2023-12-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-YT757-25g
1,5-Diiodopentane
628-77-3 97%(stabilizedwithCopperchip)
25g
293.0CNY 2021-08-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-YT757-1g
1,5-Diiodopentane
628-77-3 97%(stabilizedwithCopperchip)
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46.0CNY 2021-08-06

1,5-Diiodopentane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:628-77-3)1,5-Diiodopentane
Order Number:A834063
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:36
Price ($):428.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:628-77-3)1,5-Diiodopentane
Order Number:sfd13241
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:628-77-3) 1,5-二碘戊烷
Order Number:LE2473854
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:628-77-3)1,5-Diiodopentane
A834063
Purity:99%
Quantity:500g
Price ($):428.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:628-77-3)1,5-Diiodopentane
sfd13241
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email